1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-phenacylsulfanylpyrazin-2-one
• InChI: InChI=1S/C20H16N2O4S/c23-16(14-4-2-1-3-5-14)13-27-19-20(24)22(9-8-21-19)15-6-7-17-18(12-15)26-11-10-25-17/h1-9,12H,10-11,13H2
• InChI Key: NAKRRYUXIZKPDD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N3C=CN=C(C3=O)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol

Description

1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C20H16N2O4S and its molecular weight is 380.42. The purity is usually 95%.
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Scientific Research Applications

1. Inhibitors of B-Raf Kinase

Compounds containing the 2,3-dihydrobenzo[b][1,4]dioxin structure, such as 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one, have been synthesized and evaluated for their B-Raf inhibitory and anti-proliferation activities. These compounds are significant in the context of melanoma treatment. For instance, a particular compound from this series demonstrated potent biological activity against B-Raf(V600E) and WM266.4 human melanoma cell line, comparable to the positive control Erlotinib (Yang et al., 2012).

2. Non-Doped Blue Organic Light-Emitting Devices

The 2,3-dihydrobenzo[b][1,4]dioxin structure has been utilized in the design of phenanthroimidazole-functionalized target molecules for blue-emissive organic light-emitting devices (OLEDs). These compounds, including variants of 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one, show promise in the development of efficient non-doped OLEDs with high luminance and external quantum efficiency (Jayabharathi et al., 2018).

3. Molecular Docking Studies for Biological Activity

Molecular docking studies have been performed on similar compounds to analyze their potential biological activity against standard drugs. These studies provide insights into the interaction of these compounds with biological targets like E.coli DNA gyrase and Cytochrome P450 enzymes, suggesting their applicability in the development of new pharmaceutical agents (Anthony et al., 2021).

4. Potential Anti-Cancer Activities

Some derivatives of the 2,3-dihydrobenzo[b][1,4]dioxin structure have been synthesized and tested for their anticancer activity. For instance, studies have shown that certain fluoro-substituted benzo[b]pyran derivatives demonstrate anti-lung cancer activities, indicating the potential of 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one in oncological research (Hammam et al., 2005).

5. Antibacterial Agents

Novel analogs containing the 2,3-dihydrobenzo[b][1,4]dioxin structure have been designed and synthesized for potential use as antibacterial agents. These compounds have shown promising activity, particularly against bacteria like Staphylococcus aureus and Bacillus subtilis, suggesting their relevance in the development of new antimicrobial drugs (Palkar et al., 2017).